(5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate

• IUPAC Name: [5-(2-fluorophenyl)-1,2-oxazol-3-yl]methyl 3-(2,4-dioxopyrimidin-1-yl)propanoate
• InChI: InChI=1S/C17H14FN3O5/c18-13-4-2-1-3-12(13)14-9-11(20-26-14)10-25-16(23)6-8-21-7-5-15(22)19-17(21)24/h1-5,7,9H,6,8,10H2,(H,19,22,24)
• InChI Key: HGRMMHGMVPBRCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC(=NO2)COC(=O)CCN3C=CC(=O)NC3=O)F
• Molecular Formula: C17H14FN3O5
• Molecular Weight: 359.31 g/mol

Description

(5-(2-fluorophenyl)isoxazol-3-yl)methyl 3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)propanoate is a useful research compound. Its molecular formula is C17H14FN3O5 and its molecular weight is 359.313. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives related to the chemical structure of interest have been explored in multiple studies. For instance, Xiong Jing (2011) synthesized enantiomers using 5-flurouracil-1-yl acetic acid and L-and D-alanine methyl ester, achieving yields of 82% and 80%, respectively. The structures were characterized using NMR, IR, MS, and specific rotation, highlighting the compound's potential in further chemical research and applications (Xiong Jing, 2011).

Mesomorphic Properties

Research on the mesomorphic properties of chiral benzoates and fluorobenzoates, including the study by K. Milewska et al. (2015), demonstrated the synthesis of novel compounds exhibiting low melting points and antiferroelectric smectic phases. These findings contribute to the understanding of phase transitions and could have implications for material science and liquid crystal technology (K. Milewska, W. Drzewiński, M. Czerwiński, R. Dąbrowski, 2015).

Antitumor Activities

Several studies have focused on the antitumor activities of derivatives. Xiong Jing (2011) synthesized compounds from L-tyrosine methyl ester and D-tyrosine ethyl ester, indicating selective antitumor activities. The in vitro tests suggested that the R-configuration may contribute to the antitumor effects (Xiong Jing, 2011).

Structural Studies

Ting Yao et al. (2013) conducted synthesis, structural, and UV studies on two uracil derivatives, providing insights into the crystal structures and thermal stabilities. Such studies are essential for understanding the molecular interactions and properties of potential pharmacological agents (Ting Yao, Jicheng Yi, Shuguang Zhou, J. Xiong, 2013).